Cas no 1894081-03-8 (1-(3,3-Difluoropyrrolidin-1-yl)-2-(piperidin-4-yl)ethan-1-one)

• Product Name: 1-(3,3-Difluoropyrrolidin-1-yl)-2-(piperidin-4-yl)ethan-1-one
• CAS No: 1894081-03-8
• MF: C₁₁H₁₈F₂N₂O
• MW: 232.270229816437
• CID: 5719912
• PubChem ID: 116991694
• Update Time: 2025-10-30

1-(3,3-Difluoropyrrolidin-1-yl)-2-(piperidin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-Difluoropyrrolidin-1-yl)-2-(piperidin-4-yl)ethanone
• F1907-4287
• 1894081-03-8
• starbld0013312
• 1-(3,3-difluoropyrrolidin-1-yl)-2-(piperidin-4-yl)ethan-1-one
• 1-(3,3-difluoropyrrolidin-1-yl)-2-piperidin-4-ylethanone
• AKOS026708748
• A1-32057
• Ethanone, 1-(3,3-difluoro-1-pyrrolidinyl)-2-(4-piperidinyl)-
• 1-(3,3-Difluoropyrrolidin-1-yl)-2-(piperidin-4-yl)ethan-1-one

• Inchi： 1S/C11H18F2N2O/c12-11(13)3-6-15(8-11)10(16)7-9-1-4-14-5-2-9/h9,14H,1-8H2
• InChI Key： GVOFOHHMRSPPSP-UHFFFAOYSA-N
• SMILES： FC1(CCN(C(CC2CCNCC2)=O)C1)F

Computed Properties

• Exact Mass: 232.13871953g/mol
• Monoisotopic Mass: 232.13871953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 352.5±42.0 °C(Predicted)
• pka: 10.47±0.10(Predicted)

Additional information on 1-(3,3-Difluoropyrrolidin-1-yl)-2-(piperidin-4-yl)ethan-1-one

Recent Advances in the Study of 1-(3,3-Difluoropyrrolidin-1-yl)-2-(piperidin-4-yl)ethan-1-one (CAS: 1894081-03-8)

The compound 1-(3,3-Difluoropyrrolidin-1-yl)-2-(piperidin-4-yl)ethan-1-one (CAS: 1894081-03-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, including a difluoropyrrolidine and a piperidine moiety, has been investigated for its role in modulating various biological targets. Recent studies have focused on its synthesis, pharmacokinetic properties, and biological activity, providing valuable insights into its potential as a drug candidate.

One of the key areas of research has been the optimization of the synthetic route for 1-(3,3-Difluoropyrrolidin-1-yl)-2-(piperidin-4-yl)ethan-1-one. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the compound. The researchers employed a multi-step process involving the condensation of 3,3-difluoropyrrolidine with a piperidine-derived intermediate, followed by purification via column chromatography. This advancement is critical for facilitating further preclinical and clinical studies.

In addition to synthetic improvements, the pharmacological profile of 1-(3,3-Difluoropyrrolidin-1-yl)-2-(piperidin-4-yl)ethan-1-one has been a focal point of recent investigations. Preliminary in vitro studies have demonstrated its high affinity for certain G protein-coupled receptors (GPCRs), particularly those involved in neurological disorders. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits potent inhibitory activity against the dopamine D2 receptor, suggesting potential applications in the treatment of schizophrenia and other psychiatric conditions.

Further exploration of the compound's mechanism of action has revealed its ability to cross the blood-brain barrier (BBB) efficiently, a property that is often a limiting factor in central nervous system (CNS) drug development. A 2023 study in Molecular Pharmaceutics utilized advanced imaging techniques to track the distribution of 1-(3,3-Difluoropyrrolidin-1-yl)-2-(piperidin-4-yl)ethan-1-one in rodent models, confirming its BBB permeability and sustained presence in brain tissues. These findings underscore its potential as a CNS-active agent.

Despite these promising results, challenges remain in the development of 1-(3,3-Difluoropyrrolidin-1-yl)-2-(piperidin-4-yl)ethan-1-one as a therapeutic. Recent toxicology studies have identified dose-dependent hepatotoxicity in animal models, prompting the need for further structural modifications to improve safety profiles. Researchers are currently exploring derivatives of the compound to mitigate these adverse effects while retaining its pharmacological efficacy.

In conclusion, 1-(3,3-Difluoropyrrolidin-1-yl)-2-(piperidin-4-yl)ethan-1-one (CAS: 1894081-03-8) represents a promising candidate in the field of medicinal chemistry, with potential applications in neurological and psychiatric disorders. Ongoing research aims to address its synthetic challenges, optimize its pharmacological properties, and ensure its safety for clinical use. The compound's unique structural and functional attributes continue to make it a subject of intense scientific interest.